Cas no 2228696-27-1 (2-methyl-4-{pyrazolo1,5-apyridin-3-yl}butanoic acid)

• Product Name: 2-methyl-4-{pyrazolo1,5-apyridin-3-yl}butanoic acid
• CAS No: 2228696-27-1
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 6054975
• PubChem ID: 165611044
• Update Time: 2025-06-26

2-methyl-4-{pyrazolo1,5-apyridin-3-yl}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4-{pyrazolo1,5-apyridin-3-yl}butanoic acid
• 2-methyl-4-{pyrazolo[1,5-a]pyridin-3-yl}butanoic acid
• EN300-1748540
• 2228696-27-1

• Inchi： 1S/C12H14N2O2/c1-9(12(15)16)5-6-10-8-13-14-7-3-2-4-11(10)14/h2-4,7-9H,5-6H2,1H3,(H,15,16)
• InChI Key： FKZQRTIOYDHUSC-UHFFFAOYSA-N
• SMILES： OC(C(C)CCC1C=NN2C=CC=CC2=1)=O

Computed Properties

• Exact Mass: 218.105527694g/mol
• Monoisotopic Mass: 218.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 54.6Ų

Additional information on 2-methyl-4-{pyrazolo1,5-apyridin-3-yl}butanoic acid

Introduction to 2-methyl-4-{pyrazolo[1,5-a]pyridin-3-yl}butanoic acid (CAS No. 2228696-27-1)

2-methyl-4-{pyrazolo[1,5-a]pyridin-3-yl}butanoic acid (CAS No. 2228696-27-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, holds potential therapeutic applications in various areas of medicine. The compound's structure includes a pyrazolo[1,5-a]pyridine moiety, which is known for its bioactive properties and has been the focus of numerous studies aimed at understanding its pharmacological effects.

The chemical formula of 2-methyl-4-{pyrazolo[1,5-a]pyridin-3-yl}butanoic acid is C₁₄H₁₅N₃O₂, and it has a molecular weight of 257.30 g/mol. The compound's structural features, particularly the presence of the pyrazolo[1,5-a]pyridine ring and the butanoic acid group, contribute to its unique chemical and biological properties. These features make it an attractive candidate for drug development, especially in the context of diseases where modulation of specific biological pathways is crucial.

Recent studies have highlighted the potential of 2-methyl-4-{pyrazolo[1,5-a]pyridin-3-yl}butanoic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. In vitro and in vivo studies have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 2-methyl-4-{pyrazolo[1,5-a]pyridin-3-yl}butanoic acid has also shown potential in cancer research. Studies have indicated that this compound can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. Specifically, it has been shown to inhibit the PI3K/Akt/mTOR pathway, which is frequently dysregulated in various types of cancer. This makes it a potential lead compound for the development of new anticancer therapies.

In addition to its therapeutic potential, the chemical stability and solubility properties of 2-methyl-4-{pyrazolo[1,5-a]pyridin-3-yl}butanoic acid are important considerations for its practical application in drug development. Research has shown that this compound exhibits good stability under various conditions and has acceptable solubility in both aqueous and organic solvents. These properties are crucial for ensuring that the compound can be effectively formulated into various dosage forms, such as tablets, capsules, and injectable solutions.

The pharmacokinetic profile of 2-methyl-4-{pyrazolo[1,5-a]pyridin-3-yl}butanoic acid has also been studied extensively. Preclinical studies have demonstrated that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. These characteristics suggest that it can be effectively delivered to target tissues and maintain sufficient concentrations to exert its therapeutic effects over an extended period.

To further explore the potential applications of 2-methyl-4-{pyrazolo[1,5-a]pyridin-3-yl}butanoic acid, ongoing clinical trials are being conducted to evaluate its safety and efficacy in human subjects. Early results from phase I trials have shown promising outcomes with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

In conclusion, 2-methyl-4-{pyrazolo[1,5-a]pyridin-3-yl}butanoic acid (CAS No. 2228696-27-1) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical science. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing medical treatments for various diseases.